Cas no 2649047-28-7 (3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane)
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane Chemical and Physical Properties
Names and Identifiers
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- 3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane
- EN300-1727543
- 2649047-28-7
-
- Inchi: 1S/C11H19NO/c1-9(12-8-13)10-5-4-6-11(2,3)7-10/h9-10H,4-7H2,1-3H3
- InChI Key: XBZLGXDLZWNYEH-UHFFFAOYSA-N
- SMILES: O=C=NC(C)C1CCCC(C)(C)C1
Computed Properties
- Exact Mass: 181.146664230g/mol
- Monoisotopic Mass: 181.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 29.4Ų
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727543-0.05g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1727543-0.1g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1727543-0.25g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1727543-0.5g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1727543-1.0g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1727543-2.5g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1727543-5.0g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1727543-10.0g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1727543-1g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1727543-5g |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane |
2649047-28-7 | 5g |
$3935.0 | 2023-09-20 |
3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-(1-isocyanatoethyl)-1,1-dimethylcyclohexane
Introduction to 3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane (CAS No. 2649047-28-7)
3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane (CAS No. 2649047-28-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its cyclohexane ring, substituted with an isocyanate group and dimethyl groups, which contribute to its distinctive properties and reactivity.
The isocyanate group in 3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane is a highly reactive functional group that can participate in a wide range of chemical reactions, including the formation of urethanes and polyurethanes. This reactivity makes the compound a valuable intermediate in the synthesis of polymers and coatings, which are essential in industries such as automotive, construction, and electronics.
In the pharmaceutical industry, 3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane has shown promise as a building block for the development of new drugs. The cyclohexane ring and the isocyanate group provide a flexible platform for the introduction of various functional groups, allowing chemists to tailor the compound's properties for specific therapeutic applications. Recent studies have explored its potential in the synthesis of anti-inflammatory agents and antiviral compounds, highlighting its versatility and potential impact on drug discovery.
One of the key advantages of 3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane is its stability under various reaction conditions. This stability ensures that the compound can be used in complex synthetic pathways without significant degradation or side reactions. Additionally, its low toxicity profile makes it a safer choice for use in both industrial and laboratory settings.
From a materials science perspective, 3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane has been investigated for its potential in developing advanced materials with enhanced mechanical properties. The cyclohexane ring provides rigidity and structural integrity, while the isocyanate group allows for cross-linking reactions that can improve the strength and durability of polymers. These properties make it an attractive candidate for applications such as adhesives, sealants, and composite materials.
Recent research has also focused on the environmental impact of 3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane. Studies have shown that it can be synthesized using sustainable methods and that it has a lower environmental footprint compared to traditional isocyanates. This makes it an appealing option for industries looking to reduce their environmental impact while maintaining high performance standards.
In conclusion, 3-(1-Isocyanatoethyl)-1,1-dimethylcyclohexane (CAS No. 2649047-28-7) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and industrial chemistry. Its unique chemical structure and reactivity make it a valuable intermediate in various synthetic pathways, while its stability and low toxicity profile ensure its safe use in diverse settings. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific and technological frontiers.
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